Cas no 853998-14-8 (4,4,5,5-Tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane)

4,4,5,5-Tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane is a boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its sterically hindered structure enhances stability, reducing susceptibility to protodeboronation and hydrolysis, which is critical for air- and moisture-sensitive applications. The tetramethyl-substituted dioxaborolane ring and tetrahydronaphthalene moiety contribute to improved solubility in organic solvents, facilitating handling in synthetic workflows. This compound serves as a versatile intermediate in pharmaceutical and materials science research, enabling efficient C-C bond formation. Its robust performance under mild conditions makes it suitable for complex molecular constructions, particularly in the synthesis of polycyclic aromatic systems and functionalized organic frameworks.

4,4,5,5-Tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane structure

853998-14-8 structure

Product Name:4,4,5,5-Tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane

CAS No:853998-14-8

MF:C₂₀H₃₁BO₂

MW:314.269946336746

MDL:MFCD27956013

CID:2128507

PubChem ID:11243929

Update Time:2025-06-11

4,4,5,5-Tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 1,2,3,4-tetrahydro-1,1,4,4-tetramethyl-6-pinacolatoboronaphthalene
- 4,4,5,5-tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane
- FUSVGFZGSVYZAI-UHFFFAOYSA-N
- 2-(1,1,4,4-Tetramethyltetralin-6-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- (5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)boronic acid pinacol ester
- 4,4,5,5-Tetramethyl-2-(5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthalenyl)-1,3,2-dioxaborolane (ACI)
- MFCD27956013
- SY333134
- 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-boronic Acid Pinacol Ester
- CS-0368583
- F51062
- 4,4,5,5-tetramethyl-2-(5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-yl)-1,3,2-dioxaborolane
- 853998-14-8
- SCHEMBL2012175
- 4,4,5,5-Tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane
- MDL： MFCD27956013
- Inchi： 1S/C20H31BO2/c1-17(2)11-12-18(3,4)16-13-14(9-10-15(16)17)21-22-19(5,6)20(7,8)23-21/h9-10,13H,11-12H2,1-8H3
- InChI Key： FUSVGFZGSVYZAI-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC3=C(C=2)C(C)(C)CCC3(C)C)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 314.2417104g/mol
Monoisotopic Mass: 314.2417104g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 23
Rotatable Bond Count: 1
Complexity: 450
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 18.5

4,4,5,5-Tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FC13676-5g	4,4,5,5-tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane	853998-14-8	97%	5g	$2340	2023-09-07
eNovation Chemicals LLC	Y1200746-1g	1,2,3,4-tetrahydro-1,1,4,4-tetramethyl-6-pinacolatoboronaphthalene	853998-14-8	95%	1g	$885	2024-07-28
eNovation Chemicals LLC	Y1200746-5g	1,2,3,4-tetrahydro-1,1,4,4-tetramethyl-6-pinacolatoboronaphthalene	853998-14-8	95%	5g	$2185	2024-07-28
1PlusChem	1P01DK8W-250mg	4,4,5,5-tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane	853998-14-8	97%	250mg	$64.00	2024-04-21
1PlusChem	1P01DK8W-1g	4,4,5,5-tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane	853998-14-8	97%	1g	$167.00	2024-04-21
A2B Chem LLC	AX11584-250mg	4,4,5,5-Tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane	853998-14-8	97%	250mg	$58.00	2024-04-19
A2B Chem LLC	AX11584-1g	4,4,5,5-Tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane	853998-14-8	97%	1g	$152.00	2024-04-19
Aaron	AR01DKH8-100mg	4,4,5,5-tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane	853998-14-8	95%	100mg	$31.00	2023-12-15
Aaron	AR01DKH8-250mg	4,4,5,5-Tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane	853998-14-8	97%	250mg	$59.00	2025-02-13
Aaron	AR01DKH8-500mg	4,4,5,5-tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane	853998-14-8	95%	500mg	$90.00	2023-12-15

4,4,5,5-Tetramethyl-2-(5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalen-2-yl)-1,3,2-dioxaborolane Production Method

Production Method 1

73183-34-3

6683-46-1

853998-14-8

Reaction Conditions

1.1 Catalysts: Bis[(1,2,5,6-η)-1,5-cyclooctadiene]di-μ-methoxydiiridium , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine Solvents: Tetrahydrofuran ; 16 h, 80 °C

Reference

Nickel(0)-Catalyzed Hydroarylation of Styrenes and 1,3-Dienes with Organoboron Compounds

Xiao, Li-Jun; et al, Angewandte Chemie, 2018, 57(2), 461-464

Production Method 2

6223-78-5

853998-14-8

Reaction Conditions

1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ; 0 °C → rt; overnight, rt
2.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethyl sulfoxide ; 20 h, 80 °C

Reference

Stereoselective synthesis of tetrazole CB92834, a potent retinoid compound

Garipova, Goulnara; et al, Tetrahedron, 2005, 61(20), 4755-4759